Cas no 1361604-06-9 (3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid)

• Product Name: 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid
• CAS No: 1361604-06-9
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923405
• Update Time: 2025-06-10

3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-7-1-5(2-8(14)10(7)15)6-3-9(16)11(12(18)19)17-4-6/h1-4H,(H,18,19)
• InChI Key： HGNMIFULEOQDTE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(C(=O)O)=C(C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid

Introduction to 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic Acid (CAS No. 1361604-06-9)

3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361604-06-9, is a derivative of picolinic acid, featuring a fluorine atom and a trichlorophenyl group at the 3rd and 5th positions, respectively. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable candidate for various biochemical applications.

The synthesis of 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the fluorine atom and the trichlorophenyl group necessitates precise control over reaction conditions to ensure high yield and purity. This compound’s structural features make it particularly interesting for its potential role in drug discovery and development, where such modifications often enhance bioactivity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid with greater accuracy. Molecular modeling studies suggest that the presence of the fluorine atom may influence the compound’s solubility and binding affinity to biological targets. These insights are crucial for designing more effective drug candidates and optimizing their therapeutic profiles.

In the realm of medicinal chemistry, 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it could serve as a scaffold for developing drugs targeting specific biological pathways. For instance, its halogenated aromatic ring system is commonly found in compounds with anti-inflammatory and anticancer properties.

The compound’s unique electronic properties, arising from the combination of fluorine and trichlorophenyl groups, make it an attractive candidate for studying molecular interactions at the atomic level. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its structure in detail. These studies not only enhance our understanding of the compound’s behavior but also provide valuable data for further chemical modifications.

Current research in synthetic organic chemistry has focused on developing more efficient methods for producing 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid on an industrial scale. Green chemistry principles have been integrated into these processes to minimize waste and reduce environmental impact. Catalytic methods have shown promise in improving yield while maintaining high selectivity, which is essential for pharmaceutical applications where impurities can affect efficacy.

The potential applications of 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid extend beyond drug development. Its unique chemical structure makes it suitable for use as a ligand in coordination chemistry, where it can complex with metal ions to form stable coordination polymers. These materials have applications in catalysis and material science due to their tunable properties and high surface area.

As our understanding of molecular interactions continues to evolve, so does the role of compounds like 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid in biochemical research. The integration of machine learning algorithms into drug discovery pipelines has further highlighted its importance as a building block for novel therapeutics. By leveraging computational tools alongside traditional synthetic methods, researchers can accelerate the development of new drugs with improved efficacy and safety profiles.

The future prospects for 3-Fluoro-5-(3,4,5-trichlorophenyl)picolinic acid are promising as new methodologies emerge that allow for more precise control over molecular structure. Advances in polymer chemistry have also opened up possibilities for incorporating this compound into functional materials with specialized properties. Whether used as a drug intermediate or a component in advanced materials science applications,CAS No 1361604-06-9 continues to be a subject of intense scientific investigation.